Cas no 2171830-65-0 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171830-65-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6541084
• PubChem ID: 165529269
• Update Time: 2025-07-21

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid
• EN300-1494377
• 2171830-65-0
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18-19(26(31)32)14-16-29(18)25(30)13-3-2-8-15-28-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： OCDXVQSSTXGPAC-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid

Introduction to 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171830-65-0)

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid, with the CAS number 2171830-65-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, an amino group, a hexanoyl chain, and a methylpyrrolidine ring. The presence of these diverse structural elements suggests that the compound may possess multiple sites of interaction with biological targets, which could be exploited for its therapeutic potential.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is often used in medicinal chemistry to enhance the solubility and metabolic stability of drug candidates. This feature makes it an attractive component for designing molecules that can be effectively administered and utilized in the body.

The hexanoyl chain in the structure of 1-6-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl)-2-methylpyrrolidine-3-carboxylic acid introduces another layer of complexity, potentially allowing for interactions with specific binding sites on proteins or enzymes. This could be particularly relevant in the context of enzyme inhibition or receptor modulation, which are common strategies in drug design.

The methylpyrrolidine ring is another key feature that may contribute to the biological activity of this compound. Pyrrolidine derivatives have been extensively studied for their potential as pharmacological agents due to their ability to interact with various biological targets. The incorporation of a methyl group into this ring system may further enhance its binding affinity and selectivity, making it a valuable scaffold for drug development.

Recent studies have highlighted the importance of understanding the structural and functional relationships between molecules and their biological targets. The compound 1-6-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl)-2-methylpyrrolidine-3-carboxylic acid has been investigated in several contexts, including its potential as an intermediate in the synthesis of more complex drug candidates. The findings from these studies suggest that this compound may have applications in the treatment of various conditions, including inflammatory diseases and neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis and transition metal-catalyzed reactions, has been crucial in achieving the desired molecular structure. These methods not only improve efficiency but also allow for greater control over the stereochemistry and functionality of the final product.

In addition to its potential therapeutic applications, 1-6-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl)-2-methylpyrrolidine-3-carboxylic acid has also been explored as a tool for understanding fundamental biological processes. Researchers have used this compound to study enzyme mechanisms and protein-protein interactions, providing valuable insights into how these processes are regulated at the molecular level.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full biological spectrum and developing novel derivatives with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be essential in realizing the full potential of this molecule in drug discovery and therapeutic applications.

The development of new pharmaceuticals is a complex and multifaceted process that requires interdisciplinary collaboration. The study of compounds like 1-6-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl)-2-methylpyrrolidine-3-carboxylic acid highlights the importance of integrating chemical synthesis with biological evaluation to identify promising drug candidates.

In conclusion, 1-6-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl)-2-methylpyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in shaping the future of drug discovery and development.